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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660

Abstract: 2-Amino-4-methylbenzonitrile is a key building block in the synthesis of a variety of
heterocyclic compounds with significant therapeutic potential. Its unique arrangement of amino,
cyano, and methyl functional groups on a benzene ring allows for the construction of diverse
molecular architectures, leading to the development of potent pharmaceutical agents. This
document provides detailed application notes and experimental protocols for the use of 2-
Amino-4-methylbenzonitrile as an intermediate in the synthesis of several classes of
medicinally important compounds, including acetylcholinesterase (AChE) inhibitors, 2-
aminoquinazoline derivatives, and Dipeptidyl Peptidase-4 (DPP-4) inhibitors.

Application in the Synthesis of Acetylcholinesterase
(AChE) Inhibitors

Derivatives of 2-Amino-4-methylbenzonitrile are utilized in the synthesis of tacrine-huperzine
A hybrids, which are potent acetylcholinesterase (AChE) inhibitors. These compounds are of
significant interest for the symptomatic treatment of Alzheimer's disease by increasing the
levels of the neurotransmitter acetylcholine in the brain. The synthesis typically involves a
Friedlander annulation reaction between 2-Amino-4-methylbenzonitrile and a suitable cyclic
ketone.

Experimental Protocol: Synthesis of 7-Methyl-1,2,3,4-tetrahydroacridin-9-amine (A Tacrine
Analogue)
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This protocol describes a general procedure for the synthesis of a tacrine analogue, which can
be adapted from the synthesis of tacrine itself.[1]

Reaction Scheme:

2-Amino-4-methylbenzonitrile + N-Benzyl cyanamide --(HCI)--> N-Benzyl-7-methyl-4-imino-
3,4-dihydroquinazolin-2-amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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